Ti3AlC2

EMI shielding electromagnetic interference Ku-band
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C2H6AlTi3
Molecular Weight 200.65 g/mol
Cat. No. B15886947
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Technical Parameters


Basic Identity
Product NameTi3AlC2
Molecular FormulaC2H6AlTi3
Molecular Weight200.65 g/mol
Structural Identifiers
InChIInChI=1S/2CH3.Al.3Ti/h2*1H3;;;;
InChIKeyFNVJUJUEVXWXEK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 g / 25 g / 100 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ti3AlC2 Baseline Properties & Selection


Titanium aluminum carbide (Ti3AlC2) is a ternary layered carbide belonging to the Mn+1AXn (MAX) phase family, specifically the 312 subclass, with a hexagonal crystal structure (space group P63/mmc) composed of Ti3C2 layers interleaved with Al atomic planes [1]. It occupies a unique position bridging metallic and ceramic properties: it is lightweight (~4.2 g/cm³), readily machinable using conventional high-speed tooling, electrically conductive (room-temperature resistivity ~0.35 μΩ·m), elastically stiff (Young's modulus ~297 GPa), and exhibits a coefficient of thermal expansion (CTE) of 9.0 × 10⁻⁶ K⁻¹ over 25–1200 °C [2][3]. Among the most studied MAX phases alongside Ti3SiC2 and Ti2AlC, Ti3AlC2 is distinguished by its combination of the highest specific stiffness, superior electromagnetic interference (EMI) shielding effectiveness, and a unique high-speed self-lubricating tribological response that its closest structural analogs cannot replicate [4][5].

MAX-phase 312 ceramic bridging metal/ceramic properties
Reported highest specific stiffness & EMI shielding among tested MAX phases
Self-lubricating tribological response under high-speed dry sliding

Ti3AlC2 vs. Competing MAX Phases


Although Ti3AlC2, Ti2AlC, Ti3SiC2, and Cr2AlC share the MAX-phase nomenclature and metallic-ceramic hybrid character, their performance diverges sharply in metrics that dictate fitness for specific service environments [1]. Ti2AlC provides better thermal shock resistance but sacrifices electrical conductivity, EMI shielding capability, and high-temperature compressive strength relative to Ti3AlC2 [2]. Ti3SiC2 offers comparable electrical conductivity but suffers from a higher CTE, inferior oxidation resistance due to the formation of non-protective SiO2-based scales, and a wear rate approximately two orders of magnitude worse than Ti3AlC2 under high-speed sliding [3][4]. Cr2AlC delivers the highest oxidation resistance among these candidates but exhibits substantially lower electrical conductivity (~5.1 × 10³ S/cm vs. ~15.5 × 10³ S/cm for Ti3AlC2), reducing EMI shielding effectiveness by over 70% [5]. These irreconcilable trade-offs mean that selecting a substitute solely on the basis of shared MAX-phase classification—without compound-specific quantitative matching—will inevitably compromise at least one mission-critical performance axis in the final application [2].

Ti2AlC Better thermal shock resistance may come at the cost of lower conductivity and EMI shielding capability.
Ti3SiC2 Similar electrical conductivity but reported higher CTE, inferior oxidation resistance, and substantially higher wear rate.
Cr2AlC Higher oxidation resistance but significantly lower electrical conductivity, reducing EMI shielding effectiveness by over 70%.

Ti3AlC2 Differentiation Evidence


Ku-Band EMI Shielding Effectiveness

Dense Ti3AlC2 ceramics achieve EMI shielding effectiveness (SE) exceeding 40 dB across the entire Ku-band (12.4–18 GHz) [1]. In a direct head-to-head study comparing four MAX phases at 18–26.5 GHz, Ti3AlC2 exhibited an average EMI SE of 69.2 dB, compared to 53.9 dB for Ti3SiC2, 19.4 dB for V0.5Cr1.5AlC, and 29.0 dB for Nb4AlC3 [2]. This 69.2 dB value represents >99.9999% shielding of incident electromagnetic radiation. Even at elevated temperatures up to 600 °C, Ti3AlC2 maintains EMI SE above 40 dB [1]. The electrical conductivities underlying this performance were measured as 15.5 × 10³ S/cm for Ti3AlC2 versus 14.7 × 10³ S/cm for Ti3SiC2, 5.1 × 10³ S/cm for V0.5Cr1.5AlC, and 8.0 × 10³ S/cm for Nb4AlC3 in the same study [2].

EMI Shielding SE
Head-to-head
69.2 dB (Ti3AlC2)
vs 53.9 dB (Ti3SiC2)
Reported highest EMI SE among tested MAX phases
18–26.5 GHz; dense ceramic
EMI shielding electromagnetic interference Ku-band electrical conductivity aerospace electronics

High-Speed Sliding Wear Resistance

Under high-speed dry sliding against low-carbon steel at 20–60 m/s and 0.8 MPa normal pressure, highly pure polycrystalline bulk Ti3AlC2 exhibits a steady-state friction coefficient as low as 0.10–0.14 and a wear rate of (2.3–2.5) × 10⁻⁶ mm³/N·m [1]. This wear rate is approximately two orders of magnitude lower than the specific wear rate of Ti3SiC2 tested against Al2O3 at elevated temperatures, which was ~2 × 10⁻⁴ mm³/N·m [2]. The low friction and wear are attributed to the formation of a fused tribo-oxide film (amorphous Ti, Al, and Fe oxides) on the sliding surface at temperatures of 238–324 °C, which provides a pronounced self-lubricating effect [1]. By comparison, Ti2AlC tested against Al2O3 exhibited a higher friction coefficient of ~0.6 [2].

Wear Rate
Cross-study
~2.4×10⁻⁶ mm³/N·m
Wear rate ~83× lower than Ti3SiC2
20–60 m/s dry sliding vs steel
tribology wear resistance high-speed sliding self-lubrication dry friction

α-Al2O3 Oxide Scale Formation

During oxidation over 500–1400 °C, Ti3AlC2 and Ti2AlC both form a protective α-Al2O3 crystalline phase detectable at 900 °C, whereas Ti3SiC2 forms tridymite and cristobalite (SiO2 polymorphs) at 1000 °C and 1350 °C respectively [1]. The α-Al2O3 scale on Ti3AlC2 and Ti2AlC exhibits a bond strength exceeding 85 MPa with the substrate, and the crystallographic orientation relationship between the Al2O3 film and the Ti3AlC2 matrix further enhances scale adherence [2]. Evidence for outward diffusion of Al during oxidation on Ti3AlC2 and Ti2AlC was shown by SIMS and NMR depth profiling, explaining the formation of strongly adherent oxide scales [1]. By contrast, Ti3SiC2 and Ti2AlC show a linear increase in mass gain during oxidation, attributed to porous TiO2 scale formation that provides relatively poor oxidation resistance [3]. In cyclic oxidation tests, Ti3AlC2 outperformed quaternary Ti3Al0.7Si0.3C2, which had explicitly poorer cyclic oxidation resistance [4].

Oxidation Scale
Head-to-head
α-Al₂O₃ at 900°C
vs SiO₂ (Ti3SiC2)
Protective adherent scale formation
Adhesion strength >85 MPa
oxidation resistance high-temperature ceramics oxide scale thermal stability α-Al2O3

CTE and Dimensional Stability

The experimentally measured coefficient of thermal expansion (CTE) of polycrystalline Ti3AlC2 is 9.0 (± 0.2) × 10⁻⁶ K⁻¹ over the temperature range of 25–1200 °C [1]. Ab-initio DFT calculations confirm that the volume expansion of Ti3SiC2 is higher than that of Ti3AlC2 across the finite-temperature range, with the inversion in ranking relative to bulk modulus noted as unexpected—stiffer lattices typically exhibit smaller thermal expansion coefficients, yet Ti3AlC2 achieves this combination [2]. The CTE of Ti3AlC2 is also lower than that of solid-solution Ti3Al0.6Si0.4C2, which was found to have a CTE lower than both end members, placing Ti3AlC2 as an intermediate-CTE compound with a favorable stiffness-to-expansion ratio [3].

CTE
Cross-study
9.0×10⁻⁶ K⁻¹
Lower volume expansion than Ti3SiC2 (DFT)
25–1200°C range
thermal expansion CTE dimensional stability thermo-mechanical thermal cycling

Room-Temperature Electrical Conductivity

In a study directly comparing the electrical conductivities of four MAX phases synthesized via identical solid–liquid reaction routes, Ti3AlC2 recorded the highest room-temperature electrical conductivity at 15.5 × 10³ S/cm, compared to 14.7 × 10³ S/cm for Ti3SiC2, 5.1 × 10³ S/cm for V0.5Cr1.5AlC, and 8.0 × 10³ S/cm for Nb4AlC3 [1]. Independently, the room-temperature electrical resistivity of bulk Ti3AlC2 has been measured at 0.35 (± 0.03) μΩ·m (equivalent to ~2.86 × 10⁶ S/m or 28.6 × 10³ S/cm), with a metallic temperature coefficient of resistivity of 0.0031 K⁻¹ [2]. The electrical conduction of Ti3AlC2 is confirmed as metallic, with resistivity decreasing linearly as temperature decreases [2].

Conductivity
Head-to-head
15.5×10³ S/cm
vs 14.7 (Ti3SiC2)
Highest conductivity among tested Al-containing MAX phases
Room temperature; metallic transport
electrical conductivity conductive ceramic MAX phase electrical transport current collector

Ti3AlC2 Application Scenarios


Aerospace EMI Shielding Enclosures

Ti3AlC2's EMI shielding effectiveness of >40 dB across the Ku-band (12.4–18 GHz) [1] and ~69 dB at 18–26.5 GHz [2] meets and substantially exceeds both commercial (≥20 dB, 99% attenuation) and military-grade (≥40 dB, 99.99% attenuation) shielding requirements. The material's ability to maintain >40 dB shielding at temperatures up to 600 °C [1] makes it suitable for avionics enclosures exposed to engine-bay thermal environments. Compared to Ti3SiC2 (53.9 dB) or Cr2AlC (19.4 dB) [2], Ti3AlC2 enables thinner, lighter shielding components that achieve the same attenuation level, directly benefiting weight-sensitive aerospace platforms.

High-Speed Dry Sliding Components

The self-lubricating fused oxide film formed during high-speed dry sliding (20–60 m/s) yields a friction coefficient of 0.10–0.14 and a wear rate of ~2.4 × 10⁻⁶ mm³/N·m [1]. This wear rate is approximately two orders of magnitude lower than Ti3SiC2 tested under comparable conditions [2]. For pantograph contact strips in high-speed rail or brush materials in electrical machines, this translates to proportionally longer service intervals, reduced maintenance downtime, and stable electrical contact resistance over extended operating periods.

High-Temperature Structural Components

The formation of a protective, strongly adherent α-Al2O3 oxide scale (>85 MPa adhesion strength) at 900 °C [1][2], combined with the material's CTE of 9.0 × 10⁻⁶ K⁻¹ and compressive strength of 560 MPa at room temperature with ductile deformation above 1050 °C , positions Ti3AlC2 for structural applications in oxidizing atmospheres up to ~1400 °C. Unlike Ti3SiC2, which forms non-protective SiO2-based scales [1], Ti3AlC2's Al2O3 scale provides sustained oxidation protection, reducing the risk of catastrophic oxidative failure during extended high-temperature service.

MXene Precursor Material

Ti3AlC2 is the established precursor for the most widely studied MXene, Ti3C2Tx, via selective etching of the Al atomic layers [1]. The high phase purity achievable in Ti3AlC2 synthesis—up to 97.23 wt% MAX phase [2]—directly influences the yield, flake quality, and electrochemical performance of the resulting MXene. Scalable kilogram-batch synthesis of Ti3AlC2 has been demonstrated as a precursor route for Ti3C2Tx MXene production for lithium-ion battery applications [1], establishing Ti3AlC2 as the preferred precursor over Ti2AlC when higher-aspect-ratio MXene flakes and superior electrochemical capacity are required.

Application
Selection Property
Validation Focus
Aerospace EMI Shielding
Reported high broadband EMI shielding, retained to 600°C
Confirm shielding performance at target frequency and temperature
High-Speed Sliding Components
Self-lubricating response with reported very low wear rate
Validate wear rate and friction coefficient under specific speed/load
High-Temperature Structures
Protective α-Al₂O₃ scale formation ≥900°C; moderate CTE
Assess oxidation resistance and dimensional stability for intended service
MXene Precursor
High phase purity and established synthesis scalability
Verify precursor purity and MXene conversion efficiency

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